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Compound of Interest

Compound Name:
(E)-3-carboxy-1,1-dimethyl-2-

propenyl

Cat. No.: B15349794

Get Quote

Synonym: (E)-3-carboxy-1,1-dimethyl-2-propenyl
Executive Summary & Identity Verification
Target Analyte: (E)-4-methylpent-2-enoic acid CAS Registry Number: 117831-56-8 (Specific

Isomer) / 10321-71-8 (General) Chemical Formula:

Molecular Weight: 114.14 g/mol

This guide addresses the spectral properties of the compound often cataloged under the

systematic fragment name (E)-3-carboxy-1,1-dimethyl-2-propenyl. In standard IUPAC

nomenclature, this structure corresponds to (E)-4-methylpent-2-enoic acid (also known as

Isohexenoic acid). It features an isopropyl group at the

-position of an acrylic acid backbone, creating an

-unsaturated carboxylic acid chromophore.

Primary Application: Used as a metabolic probe in leucine catabolism studies, a monomer for

functionalized polymers, and a synthetic intermediate for terpene analogs.
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UV-Vis Absorption Profile
The ultraviolet absorption of (E)-4-methylpent-2-enoic acid is governed by the

transition of the conjugated carboxyl system (

).

Primary Absorption Maximum ( )

Solvent (nm)

(M

cm

)

Transition Type

Ethanol / Methanol 215 ± 2 nm ~12,500 (Allowed)

Water (pH 7) 210 ± 3 nm ~10,000 (Hypsochromic shift)

Acetonitrile 218 ± 2 nm ~13,000

Mechanistic Insight: The 1,1-dimethyl substitution (isopropyl group) at the

-position relative to the carbonyl exerts a bathochromic shift (red shift) of approximately +10–12
nm compared to the unsubstituted acrylic acid (

nm). This follows the Woodward-Fieser rules for conjugated enones/acids:

Base value (Acid/Ester): 208 nm (in ethanol)

-Alkyl substituent (1x Isopropyl): +12 nm

Calculated

: ~220 nm (Experimental values typically range 215–218 nm).

Comparative Performance Analysis
To validate the identity and purity of (E)-4-methylpent-2-enoic acid, it must be compared

against structurally related

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15349794?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


-unsaturated acids.

Table 1: Spectral Comparison with Structural Analogs
Compound Structure (EtOH) Distinction Factor

(E)-4-Methylpent-2-

enoic Acid
215 nm

Target Analyte.

Defined by isopropyl

steric bulk.

Crotonic Acid 210 nm

Lacks the isopropyl

group; slightly blue-

shifted.

Senecioic Acid 216 nm
-dimethyl substitution;

structurally isomeric

but chemically distinct.

Sorbic Acid 260 nm

Extended conjugation

(diene); distinct UV

region.

Methacrylic Acid 208 nm

-methyl substitution;

lower

due to cross-

conjugation effects.

Key Differentiator: Unlike Senecioic acid (3-methylbut-2-enoic acid), where the methyl groups

are directly on the double bond (

-carbon), (E)-4-methylpent-2-enoic acid has the methyls on the

-carbon (part of the isopropyl group). This results in a similar

but significantly different NMR splitting patterns (doublet of doublets for vinyl protons vs.
singlet/quartet).
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Experimental Protocol: Validated Detection
Workflow
Objective: Accurate determination of

and concentration using Beer-Lambert Law.

Reagents & Equipment
Analyte: (E)-4-methylpent-2-enoic acid (CAS 117831-56-8), >95% purity.

Solvent: HPLC-grade Acetonitrile (UV cutoff <190 nm) or Ethanol. Avoid Acetone (high UV

cutoff).

Instrument: Double-beam UV-Vis Spectrophotometer (Quartz cuvettes, 1 cm pathlength).

Step-by-Step Methodology
Blank Preparation: Fill both reference and sample cuvettes with pure solvent. Run a baseline

correction (190–400 nm).

Stock Solution: Dissolve 11.4 mg of analyte in 100 mL solvent to create a 1.0 mM stock.

Dilution Series: Prepare concentrations of 10, 25, 50, and 100

M.

Scan: Measure absorbance from 190 nm to 350 nm.

Validation:

Identify

(should be ~215 nm).

Verify linearity (

) of Absorbance vs. Concentration.

Ensure Absorbance < 1.0 to minimize scattering artifacts.
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Structural & Pathway Visualization
The following diagram illustrates the structural relationship and the electronic transition

responsible for the UV signal.
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Figure 1: Structural composition of (E)-4-methylpent-2-enoic acid and its corresponding

electronic transition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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